N-(3-(methylthio)phenyl)-2-(3-oxo-8-(phenylthio)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(3-methylsulfanylphenyl)-2-(3-oxo-8-phenylsulfanyl-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• InChI: InChI=1S/C20H17N5O2S2/c1-28-16-9-5-6-14(12-16)22-17(26)13-25-20(27)24-11-10-21-19(18(24)23-25)29-15-7-3-2-4-8-15/h2-12H,13H2,1H3,(H,22,26)
• InChI Key: NSOQSDSTXWHGJH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)SC4=CC=CC=C4
• Molecular Formula: C20H17N5O2S2
• Molecular Weight: 423.5 g/mol

Description

N-(3-(methylthio)phenyl)-2-(3-oxo-8-(phenylthio)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C20H17N5O2S2 and its molecular weight is 423.51. The purity is usually 95%.
BenchChem offers high-quality N-(3-(methylthio)phenyl)-2-(3-oxo-8-(phenylthio)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(methylthio)phenyl)-2-(3-oxo-8-(phenylthio)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

Several studies have explored the synthesis and potential biological applications of compounds related to N-(3-(methylthio)phenyl)-2-(3-oxo-8-(phenylthio)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide, focusing on heterocyclic compounds that share structural features such as triazolo[4,3-a]pyrazine or related heterocycles.

• Heterocyclic Compound Synthesis : Research by Fadda et al. (2017) detailed the synthesis of various heterocycles, including triazolo and pyrazine derivatives, which were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis. These syntheses involve complex reactions showcasing the diversity of heterocyclic chemistry and its potential in developing insecticides (Fadda et al., 2017).

• Anticancer and Antimicrobial Activities : Another study by Riyadh et al. (2013) synthesized antipyrine-based heterocycles, including triazolo and pyrazine derivatives, and assessed their anticancer and antimicrobial activities. This study illustrates the potential of such compounds in medicinal chemistry and drug discovery (Riyadh et al., 2013).

• Phosphodiesterase Inhibitors and Anti-anaphylactic Effects : Research on compounds such as ICI 58,301 and ICI 63,197, which share structural similarities with triazolo[4,3-a]pyrazines, showed potential anti-anaphylactic effects and inhibition of cyclic AMP phosphodiesterase. These findings suggest a role in developing treatments for anaphylaxis and possibly other allergic reactions (Davies & Evans, 1973).

• Antioxidant Activity : A study by Chkirate et al. (2019) on coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity. This research highlights the potential of structurally complex heterocyclic compounds in oxidative stress management (Chkirate et al., 2019).